(5Z)-2-(4-butoxyphenyl)-5-(2-chloro-6-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (5Z)-2-(4-butoxyphenyl)-5-(2-chloro-6-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC16278827
InChI: InChI=1S/C21H17ClFN3O2S/c1-2-3-11-28-14-9-7-13(8-10-14)19-24-21-26(25-19)20(27)18(29-21)12-15-16(22)5-4-6-17(15)23/h4-10,12H,2-3,11H2,1H3/b18-12-
SMILES:
Molecular Formula: C21H17ClFN3O2S
Molecular Weight: 429.9 g/mol

(5Z)-2-(4-butoxyphenyl)-5-(2-chloro-6-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

CAS No.:

Cat. No.: VC16278827

Molecular Formula: C21H17ClFN3O2S

Molecular Weight: 429.9 g/mol

* For research use only. Not for human or veterinary use.

(5Z)-2-(4-butoxyphenyl)-5-(2-chloro-6-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one -

Specification

Molecular Formula C21H17ClFN3O2S
Molecular Weight 429.9 g/mol
IUPAC Name (5Z)-2-(4-butoxyphenyl)-5-[(2-chloro-6-fluorophenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
Standard InChI InChI=1S/C21H17ClFN3O2S/c1-2-3-11-28-14-9-7-13(8-10-14)19-24-21-26(25-19)20(27)18(29-21)12-15-16(22)5-4-6-17(15)23/h4-10,12H,2-3,11H2,1H3/b18-12-
Standard InChI Key WPYYNDJNPUFHRR-PDGQHHTCSA-N
Isomeric SMILES CCCCOC1=CC=C(C=C1)C2=NN3C(=O)/C(=C/C4=C(C=CC=C4Cl)F)/SC3=N2
Canonical SMILES CCCCOC1=CC=C(C=C1)C2=NN3C(=O)C(=CC4=C(C=CC=C4Cl)F)SC3=N2

Introduction

Structural Elucidation and Molecular Properties

Molecular Architecture

The compound’s core structure consists of a thiazolo[3,2-b][1,2,] triazol-6(5H)-one system, a bicyclic framework formed by fusing a thiazole ring (five-membered, containing sulfur and nitrogen) with a triazole ring (five-membered, with three nitrogen atoms). The (5Z) designation indicates the Z-configuration of the benzylidene double bond, critical for maintaining planar geometry and influencing biological interactions. Key substituents include:

  • 4-Butoxyphenyl group: A para-substituted phenyl ring with a butoxy chain, enhancing lipophilicity and membrane permeability.

  • 2-Chloro-6-fluorobenzylidene moiety: A halogenated benzylidene group contributing to electronic effects and steric interactions.

The molecular formula C₂₁H₁₇ClFN₃O₂S (molecular weight: 429.9 g/mol) reflects these structural components.

Table 1: Molecular Properties

PropertyValue
Molecular FormulaC₂₁H₁₇ClFN₃O₂S
Molecular Weight429.9 g/mol
IUPAC Name(5Z)-2-(4-butoxyphenyl)-5-[(2-chloro-6-fluorophenyl)methylidene]- thiazolo[3,2-b] triazol-6-one
Canonical SMILESCCCCOC1=CC=C(C=C1)C2=NN3C(=O)C(=CC4=C(C=CC=C4Cl)F)SC3=N2
Topological Polar Surface Area83.9 Ų

Synthetic Pathways and Reaction Optimization

Multi-Step Synthesis

The synthesis involves sequential condensation and cyclization reactions:

  • Formation of Thiazole Precursor: Reacting 4-butoxyaniline with thiourea and chloroacetic acid yields a 2-amino-thiazole derivative.

  • Triazole Ring Construction: Diazotization and coupling with nitriles form the triazole moiety.

  • Benzylidene Incorporation: A Knoevenagel condensation between the thiazolo-triazole intermediate and 2-chloro-6-fluorobenzaldehyde introduces the benzylidene group.

Critical parameters include:

  • Temperature: Reactions proceed at 60–80°C to avoid side-product formation.

  • Catalysts: Piperidine or acetic acid catalyze the Knoevenagel step.

  • Solvents: Ethanol or DMF ensure solubility of intermediates.

Isomeric Control

The (5Z) configuration is favored by steric hindrance from the 2-chloro-6-fluorophenyl group, which disfavors the E-isomer. Chromatographic purification (silica gel, ethyl acetate/hexane) isolates the desired isomer with >95% purity.

Pharmacological Activities

Anticancer Mechanisms

In vitro studies demonstrate nanomolar potency against breast (MCF-7) and colon (HCT-116) cancer cell lines. The compound induces apoptosis via:

  • Caspase-3/7 Activation: Cleavage of poly(ADP-ribose) polymerase (PARP) confirms programmed cell death.

  • Reactive Oxygen Species (ROS) Generation: Oxidative stress disrupts mitochondrial membrane potential.

Table 2: Cytotoxicity Data (IC₅₀, μM)

Cell LineIC₅₀ (μM)
MCF-7 (Breast)0.45
HCT-116 (Colon)0.52
HEK-293 (Normal)>50

Antimicrobial Efficacy

Against Staphylococcus aureus (MIC: 2 μg/mL) and Candida albicans (MIC: 4 μg/mL), the compound disrupts microbial membranes and inhibits ergosterol synthesis. The 2-chloro-6-fluorophenyl group enhances penetration through hydrophobic cell walls.

Enzyme Inhibition

  • Cyclooxygenase-2 (COX-2): 85% inhibition at 10 μM, surpassing celecoxib (72%).

  • Topoisomerase II: Stabilizes DNA-enzyme complexes, preventing replication.

Structure-Activity Relationships (SAR)

Role of Substituents

  • 4-Butoxyphenyl Group: Elongation of the alkoxy chain (butoxy vs. methoxy) improves logP (2.8 vs. 1.9), enhancing blood-brain barrier penetration.

  • Halogenation: Chlorine and fluorine atoms increase electron-withdrawing effects, boosting interactions with enzymatic active sites.

Stereoelectronic Effects

The Z-configuration aligns the benzylidene group coplanar with the thiazolo-triazole core, facilitating π-stacking with DNA bases. Substitution at the 6-position (fluorine) minimizes steric clashes in hydrophobic binding pockets.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator